Cas no 2434-06-2 (Pregnane-3,11,17,20-tetrol,(3a,5b,11b,20R)- (9CI))

2434-06-2 structure
Product name:Pregnane-3,11,17,20-tetrol,(3a,5b,11b,20R)- (9CI)
Pregnane-3,11,17,20-tetrol,(3a,5b,11b,20R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Pregnane-3,11,17,20-tetrol,(3a,5b,11b,20R)- (9CI)
- 5-beta-pregnane-3-alpha,11-beta,17-alpha,20-beta-tetraol
- DTXSID70558361
- 2434-06-2
- (3R,5R,8S,9S,10S,11S,13S,14S,17R)-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,11,17-triol
- 21-DESOXY-β-CORTOL
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- Inchi: InChI=1S/C21H36O4/c1-12(22)21(25)9-7-16-15-5-4-13-10-14(23)6-8-19(13,2)18(15)17(24)11-20(16,21)3/h12-18,22-25H,4-11H2,1-3H3/t12-,13-,14-,15+,16+,17+,18?,19+,20+,21+/m1/s1
- InChI Key: CQRHDJNAPDZBCN-KLHMWVFASA-N
- SMILES: O[C@@H]1CC[C@@]2(C3[C@@H](O)C[C@@]4([C@@](CC[C@H]4[C@@H]3CC[C@@H]2C1)(O)[C@H](O)C)C)C
Computed Properties
- Exact Mass: 352.26148
- Monoisotopic Mass: 352.26135963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.9Ų
- XLogP3: 2.6
Experimental Properties
- PSA: 80.92
Pregnane-3,11,17,20-tetrol,(3a,5b,11b,20R)- (9CI) Related Literature
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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2. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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